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The morphology of the perovskite active layer is a critical determinant of perovskite solar cell
(PSC) performance and stability. The use of additives during the fabrication process has
emerged as a powerful strategy to control crystal growth, passivate defects, and ultimately
enhance device efficiency. Among the various additives explored, tin(ll) halides (SnXz, where X
= F, Cl, Br, I) have garnered significant attention for their ability to modulate the morphology
and electronic properties of tin-based and lead-tin mixed perovskite thin films. This guide
provides a comparative overview of the effects of different tin halide additives on perovskite
morphology, supported by experimental data and detailed protocols.

Overview of Tin Halide Additives

Tin halide additives primarily function to suppress the undesirable oxidation of Sn2* to Sn*+, a
common degradation pathway in tin-containing perovskites that leads to increased defect
densities and reduced device performance. Furthermore, these additives can influence the
crystallization kinetics of the perovskite film, leading to changes in grain size, surface coverage,
and a reduction in pinholes. The choice of the halide anion (F~, CI—, Br~, or I7) significantly
impacts the additive's effectiveness.
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Comparative Effects on Perovskite Morphology

While a direct, comprehensive quantitative comparison of all tin halide additives under identical
experimental conditions is challenging due to the variability in reported studies, a qualitative
and semi-quantitative analysis reveals distinct trends for each additive.

Tin(ll) Fluoride (SnFz2)

SnF2 is the most widely studied and often most effective tin halide additive for improving
perovskite film quality.

e Grain Size: Generally, the addition of SnFz leads to a significant increase in the grain size of
perovskite films. This is attributed to its ability to slow down the rapid crystallization of tin-
based perovskites, allowing for the formation of larger, more ordered crystalline domains.

o Surface Morphology: SnF: is effective in reducing pinholes and improving the surface
coverage of the perovskite layer, resulting in a more uniform and dense film.

o Defect Passivation: It effectively suppresses the oxidation of Sn2+ to Sn+*, thereby reducing
the density of tin vacancies and associated deep-level defects.

However, it is crucial to optimize the concentration of SnFz, as excessive amounts can lead to
phase separation and the formation of secondary phases, which can be detrimental to device
performance.

Tin(ll) Chloride (SnCl2)

The impact of SnCl2 on perovskite morphology is more subtle compared to SnF-.

e Grain Size: Studies have shown that the addition of SnClz often results in a perovskite grain
size that is similar to or only slightly larger than that of control films without additives.

o Surface Morphology: Its effect on reducing pinholes and improving surface uniformity is
generally less pronounced than that of SnF-.

o Defect Passivation: SnClz can act as a source of Sn2* to compensate for tin vacancies,
contributing to a reduction in p-type self-doping.
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Tin(ll) Bromide (SnBr2)

The use of SnBrz as an additive has yielded mixed results regarding its effect on perovskite
morphology.

o Grain Size and Morphology: Some studies report that the addition of SnBrz can lead to an
increased density of pinholes in the perovskite film, suggesting a negative impact on film
formation.[1] However, other research indicates that SnBr> can enhance the stability of the
perovskite film.[1][2]

» Electronic Properties: The incorporation of bromide ions can also influence the bandgap of
the perovskite material.

Tin(ll) lodide (Snl-)

Snlz is a fundamental component of many tin-based perovskite precursors. Its use as a specific
additive is less common, but controlling its stoichiometry is crucial.

e Morphology Control: Ensuring an appropriate amount of Snlz is critical for achieving uniform
and high-quality perovskite films. An excess or deficiency can lead to the formation of
undesirable phases and poor morphology.

Quantitative Data Summary

The following tables summarize the available quantitative data on the effects of different tin
halide additives on perovskite film properties. It is important to note that these values are
extracted from different studies with varying perovskite compositions and fabrication methods,
and therefore, a direct comparison should be made with caution.

Table 1: Effect of Tin Halide Additives on Perovskite Grain Size
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o Perovskite Grain Size Grain Size
Additive . . . Reference
Composition (Control) (With Additive)
Varies across
Snk2 FASNI3 ~100-200 nm > 500 nm
studies
SnCl2 FASnNIs Similar to control ~ Similar to control  [1]
SnBr2 CsSnls - - [1][2]
Table 2: Effect of Tin Halide Additives on Perovskite Defect Density
. Perovskite Defect Density  Defect Density
Additive o ] o Reference
Composition (Control) (With Additive)

Reduced by >1
Snk2 Mixed Sn-Pb High order of

Varies across

] studies
magnitude
SnClz FASNI3 - - [1]
SnBr2 FASNIz - - [1]

Experimental Protocols

The following sections provide representative experimental protocols for the incorporation of tin
halide additives into perovskite precursor solutions.

General One-Step Solution Processing Workflow

The diagram below illustrates a typical one-step spin-coating process for perovskite film
fabrication, which is the context for the subsequent additive-specific protocols.
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General experimental workflow for perovskite film fabrication.

Protocol for SnClz Additive Incorporation

e Precursor Solution Preparation:

o Prepare a stock solution of the desired perovskite precursors (e.g., Formamidinium lodide
(FAI) and Lead lodide (Pbl2)) in a suitable solvent mixture (e.g., DMF:DMSO).

o Prepare a separate stock solution of SnClz in the same solvent.
» Additive Incorporation:

o Add the required volume of the SnClz stock solution to the perovskite precursor solution to
achieve the desired molar percentage (e.g., 1-10 mol%).

o Stir the final solution for a specified time (e.g., 1-2 hours) at room temperature to ensure
complete dissolution and homogeneity.

» Film Deposition:
o Deposit the precursor solution onto the substrate using a one-step spin-coating method.
o Employ an anti-solvent dripping step during spin-coating to induce rapid crystallization.

o Anneal the film at a specific temperature and duration (e.g., 100-150 °C for 10-30
minutes).

Protocol for SnBr2 Additive Incorporation
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¢ Precursor Solution Preparation:

o Co-dissolve the main perovskite precursors (e.g., Csl and Snlz) and the SnBr2 additive in
a suitable solvent (e.g., DMSO).

¢ Additive Concentration:

o The molar ratio of SnBrz is typically varied (e.g., 5-20 mol%) with respect to the primary tin

source (Snlz2).
¢ Film Deposition and Annealing:

o Follow a similar spin-coating and annealing procedure as described for the SnClz additive,
optimizing the parameters for the specific perovskite composition.

Mechanism of Action: A Simplified View

The diagram below illustrates the proposed mechanism by which tin halide additives influence
perovskite film formation and properties.

Tin Halide Additive Perovskite Precursor
(SnX2) Solution

Crystallization Sn2+ Oxidation
Kinetics (to Sn4+)

Reduced Defect

Improved Film Morphology Density

Enhanced Device
Performance & Stability
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Influence of tin halide additives on perovskite properties.

Conclusion

The incorporation of tin halide additives is a highly effective strategy for controlling the
morphology and reducing defects in perovskite thin films. SnF2 generally demonstrates the
most significant positive impact on grain size and film quality, while the effects of SnClz> and
SnBrz are more nuanced and composition-dependent. The optimal choice and concentration of
the tin halide additive must be carefully determined for each specific perovskite system and
fabrication process to achieve maximal enhancement in solar cell performance and stability.
Further research focusing on systematic, comparative studies will be invaluable in elucidating
the precise mechanisms and unlocking the full potential of these additives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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